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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the detonation characteristics of
Pentryl, a powerful nitroaromatic explosive. Through a detailed comparison with established
military explosives such as Trinitrotoluene (TNT), Research Department Explosive (RDX), and
Pentaerythritol Tetranitrate (PETN), this document aims to offer an objective performance
assessment supported by experimental data and standardized testing protocols.

Comparative Detonation and Physical Properties

The following table summarizes the key physical and detonation properties of Pentryl and
other selected secondary explosives. It is important to note that direct, side-by-side
comparative experimental data for Pentryl is limited in open literature. Therefore, the
presented data is compiled from various sources and may reflect results from experiments
conducted under different conditions.
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Property

Pentryl

Tetryl

TNT

RDX

PETN

Chemical

Formula

CsHsNe6O11

C7HsNsOs

C7HsN30es

C3HeN6eOs

CsHsN4O12

Density
(g/cm3)

1.82[1]

1.73[2]

1.60[3]

1.82

1.73[4]

Melting Point
4

129[1]

129.5[2]

80.6

205.5

141.3[4]

Explosion
Temperature
°C)

235[1]

187[2]

240

230

215

Detonation

Velocity (m/s)

Not Available

7,570[3]

6,900[3]

8,750

8,350[4]

Heat of
Explosion

(kcal/mole)

372.4[1]

Heat of
Combustion

(kcal/mole)

911.1[1]

Heat of
Formation

(kcal/mole)

43.4[1]

Impact
Sensitivity

(cm)

48

32

>100

24-30

13

Trauzl Lead
Block Test

(cm?)

410

390

285

480

523[4]

Note: Due to the scarcity of publicly available data for Pentryl's detonation velocity, the value

for Tetryl, a structurally similar compound, is provided for comparative context.
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Experimental Protocols

The data presented in this guide is derived from standardized experimental tests designed to
characterize the performance and sensitivity of explosive materials. The following are detailed
methodologies for key experiments.

Determination of Detonation Velocity

The velocity at which a detonation wave propagates through an explosive is a critical measure
of its performance. Several methods are employed for this measurement:

» Dautriche Method: This classic method utilizes a length of detonating cord with a known
detonation velocity. The explosive charge to be tested is placed in a tube. Two points at a
known distance apart along the charge are connected by the detonating cord, which is then
initiated at one end of the charge. The point where the two detonation waves from the cord
collide is marked on a lead plate, allowing for the calculation of the explosive's detonation
velocity.[5]

» Electronic Probes: This method involves placing a series of ionization or fiber optic probes at
precise intervals along the explosive charge. As the detonation front passes each probe, a
signal is generated and recorded by a high-speed oscilloscope or data acquisition system.
The time intervals between signals from consecutive probes are used to calculate the
detonation velocity.[1][6][7][8]

o Streak Photography: A high-speed streak camera can be used to continuously record the
position of the detonation front as it travels along the explosive charge. The resulting image
provides a time-versus-distance record, from which the detonation velocity can be accurately
determined.[1]

Trauzl Lead Block Test

This test measures the brisance, or shattering power, of an explosive.

o Apparatus: A standardized cylindrical lead block (200 mm in diameter and 200 mm high) with
a central borehole (25 mm in diameter and 125 mm deep) is used.[5]
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Procedure: A 10-gram sample of the explosive, wrapped in folil, is placed at the bottom of the
borehole. The remainder of the hole is filled with sand. The explosive is then detonated.[5]

Measurement: The detonation expands the cavity within the lead block. The volume of this
enlarged cavity is measured by filling it with water and then measuring the volume of the
water. The initial volume of the borehole is subtracted to determine the net expansion, which
is reported in cubic centimeters (cm3).[5]

Ballistic Mortar Test

This test determines the power or work capacity of an explosive.
o Apparatus: A heavy, pendulum-mounted mortar and a projectile of known mass are used.

Procedure: A specified weight of the explosive (typically 10 grams) is loaded into the mortar's
chamber and initiated. The resulting detonation expels the projectile.

Measurement: The recoil of the pendulum is measured as the angle of its swing. This angle
is directly related to the energy released by the explosive and is often expressed as a
percentage of the power of a standard explosive like picric acid or TNT.[9]

Impact Sensitivity Test (BAM Fall Hammer)

This test assesses the sensitivity of an explosive to initiation by impact.

o Apparatus: A standardized apparatus consisting of a drop weight, a striker pin, and an anvil
(BAM Fall Hammer).

Procedure: A small, measured sample of the explosive (e.g., 40 mm?) is placed on the anvil.
A specified weight is then dropped from varying heights onto the striker pin, which is in
contact with the explosive sample.

Measurement: The test is repeated at different drop heights to determine the minimum height
at which initiation (indicated by a flame, spark, or audible report) occurs in a certain
percentage of trials (typically 50%). The result is reported as the impact energy in Joules (J).

Visualizing the Cross-Validation Workflow

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


http://journal-atm.org/Archive/ATM-2018-2-006.pdf
http://journal-atm.org/Archive/ATM-2018-2-006.pdf
https://zeszyty-naukowe.awl.edu.pl/article/01.3001.0008.2780/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The following diagrams illustrate the logical flow of the cross-validation process for explosive
characteristics and a general experimental workflow for determining these properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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